4-(3-Chlorophenyl)-1,7-diethylpyrido[2,3-d]pyrimidin-2(1H)-one

• IUPAC Name: 4-(3-chlorophenyl)-1,7-diethylpyrido[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C17H16ClN3O/c1-3-13-8-9-14-15(11-6-5-7-12(18)10-11)20-17(22)21(4-2)16(14)19-13/h5-10H,3-4H2,1-2H3
• InChI Key: MNHXYNNKDDXKNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=C1)C(=NC(=O)N2CC)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H16ClN3O
• DSSTOX Substance ID: DTXSID70424991
• Molecular Weight: 313.8 g/mol
• CAS No.: 191219-80-4

Description

YM-976, also known by its IUPAC name 4-(3-Chlorophenyl)-1,7-diethylpyrido[2,3-d]pyrimidin-2(1H)-one, is a phosphodiesterase 4 inhibitor. This compound has garnered attention due to its potential therapeutic applications, particularly in the treatment of inflammatory diseases and asthma .

Scientific Research Applications

YM-976 has a wide range of scientific research applications:

Chemistry: Used as a model compound to study phosphodiesterase inhibition and its effects on cyclic adenosine monophosphate levels.

Biology: Investigated for its role in modulating immune responses and inflammation.

Medicine: Explored as a potential therapeutic agent for treating asthma, chronic obstructive pulmonary disease, and other inflammatory conditions.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery.

Mechanism of Action

Target of Action

YM 976, also known as 4-(3-Chlorophenyl)-1,7-diethylpyrido[2,3-d]pyrimidin-2(1H)-one, primarily targets Phosphodiesterase 4 (PDE4) . PDE4 is an enzyme that plays a crucial role in the regulation of intracellular levels of cyclic adenosine monophosphate (cAMP), a second messenger involved in a variety of physiological responses .

Mode of Action

YM 976 acts as a PDE4 inhibitor . By inhibiting PDE4, it prevents the breakdown of cAMP, leading to increased levels of cAMP within the cell . This increase in cAMP can then modulate the activity of protein kinase A (PKA), which in turn can influence various cellular processes, including inflammation and immune response .

Biochemical Pathways

The primary biochemical pathway affected by YM 976 is the cAMP-PKA pathway . Elevated cAMP levels due to PDE4 inhibition activate PKA, which can phosphorylate a variety of target proteins, leading to changes in cell function . These changes can include reduced inflammation and modulation of immune response .

Result of Action

The inhibition of PDE4 by YM 976 leads to anti-inflammatory effects and the inhibition of antigen-induced airway responses . This is likely due to the increased cAMP levels modulating the activity of immune cells and reducing the release of pro-inflammatory cytokines .

Future Directions

The study of pyrimidine derivatives is a promising area of research due to their wide range of biological activities. Future research could focus on the synthesis of new derivatives, the exploration of their biological activities, and the development of drugs based on these compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of YM-976 involves the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 4-(3-chlorophenyl)-3-buten-2-one. This intermediate is then reacted with guanidine to yield the final product, YM-976 .

Industrial Production Methods

Industrial production of YM-976 follows a similar synthetic route but is optimized for large-scale production. This involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

YM-976 primarily undergoes substitution reactions due to the presence of the chlorophenyl group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Substitution Reactions: Typically involve nucleophiles such as amines or thiols.

Oxidation Reactions: Can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Often involve reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield various amine derivatives of YM-976 .

Comparison with Similar Compounds

Similar Compounds

Rolipram: Another phosphodiesterase 4 inhibitor with similar anti-inflammatory properties.

Cilomilast: Used in the treatment of chronic obstructive pulmonary disease.

Roflumilast: A more potent phosphodiesterase 4 inhibitor used for severe chronic obstructive pulmonary disease.

Uniqueness of YM-976

YM-976 is unique due to its specific chemical structure, which allows for a distinct dissociation of anti-inflammatory activities from emetic effects. This makes it a valuable compound for research and potential therapeutic applications .

Synthesis routes and methods

Procedure details

Chlorosulfonyl isocyanate (0.8 ml, 9 mmol) was added to a tetrahydrofuran (50 ml) solution of 3-(3-chlorobenzoyl)-6-ethyl-2-ethylaminopyridine (2.6 g, 9 mmol) under ice-cooling, followed by stirring for 1 hour under ice-cooling. To the reaction solution were added water and saturated sodium bicarbonate aqueous solution in that order, followed by 30 minutes of stirring at room temperature. This was adjusted to pH 10 with 1 N sodium hydroxide aqueous solution and extracted with chloroform. After drying the organic layer over anhydrous magnesium sulfate, magnesium sulfate was removed by filtration and the resulting filtrate was concentrated under a reduced pressure. Thereafter, the resulting residue was purified by silica gel column chromatography (hexane-ethyl acetate) to give 4-(3-chlorophenyl)-1,7-diethylpyrido[2,3-d]pyrimidin-2(1H)-one (1.7 g, 60%) in the form of crystals.